Cas no 2387597-62-6 (methyl 3-amino-8-iodo-naphthalene-1-carboxylate)

• Product Name: methyl 3-amino-8-iodo-naphthalene-1-carboxylate
• CAS No: 2387597-62-6
• MF: C₁₂H₁₀INO₂
• MW: 327.117775440216
• CID: 5175042
• Update Time: 2026-03-04

methyl 3-amino-8-iodo-naphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 3-amino-8-iodo-, methyl ester
• methyl 3-amino-8-iodo-naphthalene-1-carboxylate

• Inchi： 1S/C12H10INO2/c1-16-12(15)9-6-8(14)5-7-3-2-4-10(13)11(7)9/h2-6H,14H2,1H3
• InChI Key： CCHQXWJRCZJVMV-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C2C(C=CC=C2I)=CC(N)=C1

Additional information on methyl 3-amino-8-iodo-naphthalene-1-carboxylate

Methyl 3-Amino-8-Iodo-Naphthalene-1-Carboxylate: A Comprehensive Overview

Methyl 3-Amino-8-Iodo-Naphthalene-1-Carboxylate, identified by the CAS number 2387597-62-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development, electronic materials, and advanced imaging techniques. The molecule consists of a naphthalene backbone with specific substituents: an amino group at position 3, an iodo group at position 8, and a methyl ester at position 1. These functional groups contribute to its versatile chemical behavior and reactivity.

Recent studies have highlighted the importance of Methyl 3-Amino-8-Iodo-Naphthalene-1-Carboxylate in the synthesis of advanced materials. Researchers have explored its role as a precursor in the development of organic semiconductors, where its electronic properties play a crucial role in device performance. The presence of the iodo group, for instance, enhances the molecule's ability to undergo various coupling reactions, making it a valuable intermediate in cross-coupling chemistry. This has been particularly useful in the synthesis of complex aromatic systems with tailored electronic properties.

In the field of medicinal chemistry, Methyl 3-Amino-8-Iodo-Naphthalene-1-Carboxylate has been investigated for its potential as a building block in drug design. Its structure allows for easy modification at various positions, enabling the creation of bioactive molecules with improved pharmacokinetic profiles. For example, researchers have utilized this compound to develop analogs with enhanced solubility and bioavailability, which are critical factors in drug delivery systems.

The synthesis of Methyl 3-Amino-8-Iodo-Naphthalene-1-Carboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation and nucleophilic substitution. These methods have been optimized to achieve high yields and purity, ensuring that the compound is suitable for various applications. Recent advancements in catalytic methods have further streamlined its production, reducing costs and improving scalability.

From an analytical perspective, Methyl 3-Amino-8-Iodo-Naphthalene-1-Carboxylate has been employed as a reference standard in chromatographic techniques due to its well-defined structure and stability. Its use in high-performance liquid chromatography (HPLC) and mass spectrometry has facilitated the accurate quantification of related compounds in complex matrices.

In conclusion, Methyl 3-Amino-8-Iodo-Naphthalene-1-Carboxylate (CAS No. 2387597-62-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and functional groups make it an invaluable tool in modern chemical research and development.